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Compound of Interest

Benzyldodecyldimethylammonium

Chloride Dihydrate

Cat. No. B2852413

Compound Name:

Essential Safety and Handling Guide for
Benzyldodecyldimethylammonium Chloride
Dihydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Benzyldodecyldimethylammonium Chloride Dihydrate in a
laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe and compliant use of this chemical.

Chemical Identifier:
» Name: Benzyldodecyldimethylammonium Chloride Dihydrate

e Synonyms: Benzododecinium chloride, Benzyldimethyldodecylammonium Chloride
Dihydrate[1]

o CAS Number: 147228-80-6[2]

Hazard Identification and Classification
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Benzyldodecyldimethylammonium Chloride Dihydrate is a hazardous substance that

requires careful handling.[3] The primary hazards are summarized in the table below.

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed[1]
[21[4]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage[1][4]

Serious Eye Damage/Eye

H314: Causes severe skin

o Category 1
Irritation burns and eye damage[1][4]
Hazardous to the Aquatic H400: Very toxic to aquatic
i Category 1 ]
Environment, Acute life[1]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic

with long lasting effects[1][2]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[1] A face shield may also be

necessary.

Protects against splashes and
dust that can cause severe

eye damage.[3]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile, Neoprene,
or Rubber).[5] Fire/flame
resistant and impervious
clothing.[1]

Prevents severe skin burns
and harmful effects from skin

contact.[3]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or irritation is experienced.[1] A
respirator is not typically
needed under normal, well-

ventilated conditions.[5]

Protects against inhalation of

dusts, mists, or vapors.[4]

Operational Handling and Storage Plan

Handling:

» Ventilation: Always handle in a well-ventilated area to avoid the formation and inhalation of

dust or aerosols.[2][3]

» Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][2] Wash hands

and skin thoroughly after handling.[1][2] Contaminated work clothing should be laundered

separately before reuse.[3][4]

o Safe Handling Practices: Avoid all personal contact, including inhalation.[3] When preparing

solutions, always add the material to water, never the other way around, to prevent a violent

reaction.[3]

Storage:
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» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

» Conditions to Avoid: Store away from direct sunlight and sources of ignition.[2] Avoid contact
with incompatible materials such as strong acids/alkalis and strong oxidizing/reducing
agents.[2]

e Security: Store in a locked-up area.[1][4]

Emergency Procedures and First Aid

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) i )
artificial respiration and seek immediate medical
attention.[1]

Immediately remove all contaminated clothing.

Skin Contact Rinse the skin thoroughly with plenty of water

and soap.[1] Seek immediate medical attention.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1]

Rinse mouth with water. Do NOT induce
) vomiting.[1][2] Seek immediate medical help.
Ingestion ) )
Ingestion can cause severe swelling and

damage to the throat and esophagus.[6]

Spill and Disposal Plan

Accidental Release Measures:
o Evacuate: Clear the area of all personnel and move upwind.[3]

e Ventilate: Ensure adequate ventilation.[2]
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o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

o Cleanup: For solid spills, use dry clean-up procedures and avoid generating dust.[3] Collect
the material and place it in a suitable, labeled container for disposal.[3] For liquid spills,
absorb with an inert, dry material.[5]

o Decontamination: Decontaminate the affected area and all protective equipment after
cleanup.[3]

Disposal:

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[6]

e Procedure: Dispose of contents/container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[2][4] Do not release into the environment.[2]

o Container Disposal: Handle uncleaned containers as you would the product itself.[4]

Procedural Workflow for Handling
Benzyldodecyldimethylammonium Chloride
Dihydrate
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Start:
Prepare for Handling

1. Assess Hazards
- Review SDS
- Understand risks

A\

2. Don PPE
- Safety Goggles
- Resistant Gloves
- Protective Clothing

Y
3. Prepare Workspace

- Ensure good ventilation

- Locate safety equipment

\ 4
4. Handle Chemical
- Avoid dust/aerosol

- Add chemical to water

3

After Use

\

5. Storage
- Tightly sealed container
- Cool, dry, ventilated area

Accidental Spill

After Experiment

\4
Spill Cleanup
@ - Evacuate & Ventilate
- Contain & Collect

\ A

6. Waste Disposal
- Collect in labeled container
- Dispose as hazardous waste

A

7. Decontaminate
- Clean workspace & PPE
- Wash hands
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Caption: Workflow for the safe handling and disposal of Benzyldodecyldimethylammonium
Chloride Dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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